Cas no 1705649-14-4 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid
• CAS No: 1705649-14-4
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 6262546
• PubChem ID: 104941282
• Update Time: 2025-06-11

(3R)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid
• EN300-1284957
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(oxan-3-yl)propanoic acid
• 1705649-14-4

• Inchi： 1S/C13H23NO5/c1-13(2,3)19-12(17)14-10(7-11(15)16)9-5-4-6-18-8-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)/t9?,10-/m1/s1
• InChI Key： LOKDNNDYTASIIF-QVDQXJPCSA-N
• SMILES： O1CCCC(C1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid

Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic Acid (CAS No. 1705649-14-4)

(3R)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid, identified by its CAS number 1705649-14-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a chiral center and protective groups, has garnered attention for its potential applications in drug development and synthetic biology. The structure of this molecule incorporates an oxan-3-yl moiety, which is a cyclic ether derived from glycolic acid, contributing to its unique chemical properties and reactivity.

The (tert-butoxy)carbonylamino group in the molecule serves as an amino acid protecting group, commonly used in peptide synthesis to prevent unwanted side reactions. This protective group is particularly valuable in multi-step synthetic pathways where selective deprotection is required. The presence of the chiral center at the third carbon atom ensures that this compound exists as a specific enantiomer, which is crucial for many pharmaceutical applications where stereochemistry plays a pivotal role in biological activity.

Recent research has highlighted the importance of chiral building blocks in the synthesis of biologically active molecules. The (3R)-configuration of this compound makes it a valuable intermediate in the synthesis of enantiomerically pure drugs, which are often required to achieve optimal pharmacological effects while minimizing side effects. The oxan-3-yl group, on the other hand, provides a flexible yet stable scaffold that can be modified further to tailor the properties of the final drug candidate.

In the realm of drug discovery, this compound has been explored as a precursor for more complex molecules. For instance, it can be used to synthesize peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The protective group also allows for selective modifications at other sites on the molecule, enabling chemists to introduce various functional groups without interfering with the amino acid backbone.

The utility of this compound extends beyond peptide synthesis. It has been investigated as a potential intermediate in the synthesis of non-peptide drugs, particularly those targeting enzyme inhibition or receptor binding. The chiral center and protecting group make it a versatile building block that can be incorporated into diverse molecular frameworks. Additionally, the oxan-3-yl moiety can interact with biological targets in unique ways, potentially leading to novel mechanisms of action for therapeutic agents.

Recent advancements in synthetic methodologies have further enhanced the applicability of this compound. For example, catalytic asymmetric methods have been developed to improve the efficiency and scalability of its synthesis. These methods allow for the production of enantiomerically pure compounds in higher yields, reducing the need for costly purification processes. Such improvements are critical for industrial-scale drug production, where cost-effectiveness and reproducibility are paramount.

The role of computational chemistry in designing and optimizing synthetic routes for complex molecules cannot be overstated. Molecular modeling and simulations have been employed to predict the reactivity and stability of intermediates like (3R)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid. These computational tools help researchers identify optimal reaction conditions and predict potential side products, thereby streamlining the synthetic process. By integrating experimental data with computational predictions, scientists can accelerate the discovery and development of new pharmaceuticals.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid (CAS No. 1705649-14-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate in drug synthesis, offering opportunities for developing new therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.